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Compound of Interest

Compound Name: Biotin-PEG2-C2-iodoacetamide

Cat. No.: B3121766

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioconjugation techniques are fundamental to modern life sciences, enabling the study of
protein interactions, the development of targeted therapeutics, and the creation of advanced
diagnostic assays. Among the diverse array of bioconjugation reagents, Biotin-PEG2-C2-
iodoacetamide stands out for its specificity and versatility in labeling proteins and other
biomolecules. This guide provides a comprehensive overview of its chemical properties,
mechanism of action, and detailed protocols for its application in protein biotinylation,
purification, and downstream analysis.

Chemical Structure and Properties of Biotin-PEG2-
C2-iodoacetamide

Biotin-PEG2-C2-iodoacetamide is a thiol-reactive biotinylation reagent. Its structure consists
of three key functional components: a biotin moiety, a polyethylene glycol (PEG) spacer, and an
iodoacetamide reactive group.

 Biotin Moiety: This vitamin (B7) exhibits an exceptionally high and specific affinity for avidin
and streptavidin proteins, forming the basis for highly sensitive detection and purification
applications.
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o PEG2 Spacer Arm: The short, hydrophilic diethylene glycol spacer enhances the water
solubility of the reagent and the resulting conjugate.[1] It also reduces steric hindrance,
improving the accessibility of the biotin group for binding to avidin or streptavidin.[1]

» lodoacetamide Reactive Group: This functional group specifically reacts with the sulfhydryl
(thiol) groups of cysteine residues in proteins to form a stable thioether bond.[1][2]

Property Value Reference
Molecular Formula C1sH31IN4OsS [1]
Molecular Weight 542.43 g/mol [3]
CAS Number 292843-75-5 [1]
Appearance White to light yellow solid [3]

N Soluble in water (with
Solubility . [3]
warming), DMSO, and DMF

Store at -20°C, protected from
Storage , _ [1][3]
light and moisture

Mechanism of Bioconjugation

The bioconjugation reaction of Biotin-PEG2-C2-iodoacetamide with a protein is a bimolecular
nucleophilic substitution (SN2) reaction. The deprotonated thiol group (thiolate anion) of a
cysteine residue acts as a nucleophile, attacking the electrophilic carbon atom of the
iodoacetamide group. This results in the displacement of the iodide ion and the formation of a
stable, covalent thioether linkage between the biotinylating reagent and the protein.
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Deprotonation
Protein-Cys-SH pH > pKa Protein-Cys-S- (Thiolate)
( Biotin-PEG-CH2-CO-NH-CHz-| )

Protein-Cys-S-CH2z-CO-NH-CH2-PEG-Biotin

Transition State
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Biotinylation of Bait Protein

Bait Protein
(with Cysteine)

Giotin—PEGZ—CZ—iodoacetamida

Reaction

Biotinylated Bait Protein

Interaction and Capture

Cell Lysate
(containing Prey Proteins)

[Streptavidin-coated Beads)

Captured Bait-Prey Complex on Beads

Washing av1d Analysis

Washing Steps
(remove non-specific binders)

SDS-PAGE

Mass Spectrometry
(Identification of Prey)
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Bait Preparation Pull-Down Experiment
EGFR Signaling Protein Rt o " l Cell Lysate l Cell Lysate
((e.g., Grb2 with an accessible Cys)) G&lotln SECZE2 |odoacetam|de) (+ EGF stimulation) (- EGF stimulation)

Biotinylation
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Analysis of Intgracting Proteins

Biotinylated Grb2 (Bait)

LC-MS/MS Analysis

Identified Interactors
(Basal level interactors)
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(e.g., SOS1, activated EGFR)

Conclusion:
Identify EGF-dependent
protein interactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Bioconjugation with
Biotin-PEG2-C2-iodoacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3121766#introduction-to-bioconjugation-with-biotin-
peg2-c2-iodoacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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